N-[p-(4(5)-imidazolyl)benzyl]acrylamid

• IUPAC Name: N-[(4-imidazol-1-ylphenyl)methyl]prop-2-enamide
• InChI: InChI=1S/C13H13N3O/c1-2-13(17)15-9-11-3-5-12(6-4-11)16-8-7-14-10-16/h2-8,10H,1,9H2,(H,15,17)
• InChI Key: UXAOCRAAGOIVSZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1=CC=C(C=C1)N2C=CN=C2
• Molecular Formula: C13H13N3O
• Molecular Weight: 227.26 g/mol

Description

N-[p-(4(5)-imidazolyl)benzyl]acrylamid, also known as IBMA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. IBMA is a synthetic molecule that belongs to the class of imidazole-containing compounds.

Mechanism of Action

The mechanism of action of N-[p-(4(5)-imidazolyl)benzyl]acrylamid involves the formation of a covalent bond between the imidazole moiety of N-[p-(4(5)-imidazolyl)benzyl]acrylamid and the histidine residue of the target protein. This covalent bond stabilizes the protein-protein interaction, allowing for the study of the interaction under various conditions.
Biochemical and Physiological Effects
N-[p-(4(5)-imidazolyl)benzyl]acrylamid has been shown to have minimal biochemical and physiological effects on cells and tissues. It does not affect cell viability or proliferation and does not induce any significant changes in gene expression. This makes N-[p-(4(5)-imidazolyl)benzyl]acrylamid an ideal tool for studying protein-protein interactions without interfering with cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[p-(4(5)-imidazolyl)benzyl]acrylamid is its specificity for histidine-containing proteins. This specificity allows for the selective study of protein-protein interactions involving these proteins. Additionally, N-[p-(4(5)-imidazolyl)benzyl]acrylamid is relatively easy to synthesize and can be used in a variety of experimental conditions.
However, there are also limitations to the use of N-[p-(4(5)-imidazolyl)benzyl]acrylamid in lab experiments. One limitation is that N-[p-(4(5)-imidazolyl)benzyl]acrylamid can only be used to study protein-protein interactions involving histidine-containing proteins. Additionally, N-[p-(4(5)-imidazolyl)benzyl]acrylamid can only be used to study interactions that occur within a specific range of pH values.

Future Directions

There are several future directions for the use of N-[p-(4(5)-imidazolyl)benzyl]acrylamid in scientific research. One direction is the development of new derivatives of N-[p-(4(5)-imidazolyl)benzyl]acrylamid that can bind to other amino acid residues in proteins. This would expand the range of proteins that can be studied using N-[p-(4(5)-imidazolyl)benzyl]acrylamid.
Another direction is the development of new methods for using N-[p-(4(5)-imidazolyl)benzyl]acrylamid in vivo. Currently, N-[p-(4(5)-imidazolyl)benzyl]acrylamid is primarily used in vitro, but there is potential for its use in vivo to study protein-protein interactions in living organisms.
Conclusion
In conclusion, N-[p-(4(5)-imidazolyl)benzyl]acrylamid is a synthetic molecule that has gained significant attention in scientific research due to its unique properties. Its specificity for histidine-containing proteins makes it an ideal tool for studying protein-protein interactions. The synthesis of N-[p-(4(5)-imidazolyl)benzyl]acrylamid is relatively straightforward, and it has minimal biochemical and physiological effects on cells and tissues. While there are limitations to its use, there are also several future directions for the use of N-[p-(4(5)-imidazolyl)benzyl]acrylamid in scientific research.

Synthesis Methods

The synthesis of N-[p-(4(5)-imidazolyl)benzyl]acrylamid involves the reaction of 4-(4-aminophenyl)imidazole with acryloyl chloride. The reaction occurs in the presence of a base, such as triethylamine, to yield N-[p-(4(5)-imidazolyl)benzyl]acrylamid. The synthesis method of N-[p-(4(5)-imidazolyl)benzyl]acrylamid is relatively straightforward and can be easily scaled up for large-scale production.

Scientific Research Applications

N-[p-(4(5)-imidazolyl)benzyl]acrylamid has been extensively studied for its potential applications in various scientific fields. One of the primary applications of N-[p-(4(5)-imidazolyl)benzyl]acrylamid is in the field of biochemistry, where it is used as a tool to study protein-protein interactions. N-[p-(4(5)-imidazolyl)benzyl]acrylamid can bind to proteins that contain a histidine residue, allowing researchers to study the function and interactions of these proteins.